Cas no 2580222-80-4 (Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate)

• Product Name: Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate
• CAS No: 2580222-80-4
• MF: C₇H₈ClN₃O₃
• MW: 217.609720230103
• CID: 5660800
• PubChem ID: 165895851
• Update Time: 2025-06-09

Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate
• 2580222-80-4
• EN300-27723275
• Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate

• Inchi： 1S/C7H8ClN3O3/c1-2-14-7(13)3-5(9)11-6(12)4(8)10-3/h2H2,1H3,(H3,9,11,12)
• InChI Key： KFWZNOFYMMGZTI-UHFFFAOYSA-N
• SMILES： ClC1C(NC(=C(C(=O)OCC)N=1)N)=O

Computed Properties

• Exact Mass: 217.0254188g/mol
• Monoisotopic Mass: 217.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.8Ų

Additional information on Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate

Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate: A Comprehensive Overview

Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate, with the CAS number 2580222-80-4, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which are known for their unique structural properties and diverse applications. The pyrazine ring at the core of this molecule plays a pivotal role in its chemical reactivity and biological activity.

The structure of Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate is characterized by a pyrazine ring with substituents at positions 3, 5, and 6. The amino group at position 3 imparts nucleophilic properties, while the chlorine atom at position 6 contributes to the compound's electronic characteristics. The hydroxyl group at position 5 introduces hydrophilic properties, making this compound versatile in various chemical reactions. The carboxylic acid ester group at position 2 further enhances its solubility and reactivity in different solvents.

Recent studies have highlighted the potential of Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, antiviral agents, and anticancer drugs. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a building block for designing inhibitors targeting specific enzymes involved in viral replication.

In addition to its pharmacological applications, Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate has shown promise in agricultural chemistry. Its ability to act as a fungicide has been investigated in several field trials, where it exhibited potent activity against plant pathogens such as *Fusarium* species. This dual functionality underscores the compound's importance in both medicinal and agricultural sectors.

The synthesis of Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate involves a multi-step process that includes nucleophilic substitution, oxidation, and esterification reactions. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, improving yield and reducing production costs. For example, the use of palladium catalysts has been reported to facilitate key transformations in the synthesis process.

From an environmental perspective, Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate has been evaluated for its biodegradability and toxicity profiles. Studies indicate that under controlled conditions, this compound undergoes rapid biodegradation, minimizing its environmental footprint. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, Ethyl 3-amino-6-chloro-5-hydroxypyrazine-2-carboxylate is a multifaceted compound with significant potential across various industries. Its unique chemical structure and versatile properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is poised to play an even more critical role in advancing modern science.